Cas no 941910-01-6 (N-(3-chlorophenyl)-2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamide
• CAS No: 941910-01-6
• MF: C₂₇H₂₅ClN₄O₂
• MW: 472.966005086899
• CID: 6233896
• PubChem ID: 16812632
• Update Time: 2025-06-15

N-(3-chlorophenyl)-2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamide
• F2255-1191
• AKOS024631910
• N-(3-chlorophenyl)-2-{[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxy}acetamide
• N-(3-chlorophenyl)-2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamide
• N-(3-chlorophenyl)-2-[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxyacetamide
• 941910-01-6

• Inchi： 1S/C27H25ClN4O2/c28-21-7-5-8-22(18-21)29-26(33)19-34-24-11-4-6-20-12-13-25(30-27(20)24)32-16-14-31(15-17-32)23-9-2-1-3-10-23/h1-13,18H,14-17,19H2,(H,29,33)
• InChI Key： IXRTYKGOAOWGBI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(COC1=CC=CC2C=CC(=NC=21)N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 472.1666037g/mol
• Monoisotopic Mass: 472.1666037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 57.7Ų

Additional information on N-(3-chlorophenyl)-2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamide

Comprehensive Overview of N-(3-chlorophenyl)-2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamide (CAS No. 941910-01-6)

N-(3-chlorophenyl)-2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamide (CAS No. 941910-01-6) is a synthetic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities. The presence of both phenylpiperazine and chlorophenyl moieties in its structure makes it a subject of interest for researchers exploring central nervous system (CNS) targeting molecules and receptor modulation.

Recent studies have highlighted the role of N-(3-chlorophenyl)-2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamide in neuropharmacology, particularly in the context of dopamine receptor interactions. With the growing global focus on mental health and neurodegenerative diseases, this compound has been investigated for its potential to modulate neurotransmitter systems. Researchers are particularly interested in its selective binding affinity, which could pave the way for novel treatments for conditions such as Parkinson's disease and schizophrenia.

The synthesis of CAS No. 941910-01-6 involves multi-step organic reactions, including amide coupling and etherification, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound. Its molecular stability and solubility profile have also been studied extensively, as these properties are crucial for its potential formulation into drug products.

In the context of drug discovery, N-(3-chlorophenyl)-2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamide represents a promising scaffold for further optimization. The integration of computational chemistry and structure-activity relationship (SAR) studies has enabled researchers to explore its pharmacophore in greater detail. This approach aligns with the current trend of AI-driven drug design, where machine learning models are used to predict biological activity and optimize molecular structures.

Another area of interest is the compound's potential anti-inflammatory and antioxidant properties. Given the rising prevalence of chronic inflammatory diseases, there is a growing demand for novel therapeutic agents. Preliminary studies suggest that CAS No. 941910-01-6 may exhibit modulatory effects on inflammatory pathways, making it a candidate for further preclinical evaluation.

From a commercial perspective, the demand for high-purity research chemicals like N-(3-chlorophenyl)-2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamide is on the rise. Suppliers and manufacturers are increasingly focusing on GMP-compliant synthesis to meet the needs of academic and industrial researchers. The compound's patent status and regulatory considerations are also critical factors influencing its market availability.

In summary, N-(3-chlorophenyl)-2-{2-(4-phenylpiperazin-1-yl)quinolin-8-yloxy}acetamide (CAS No. 941910-01-6) is a multifaceted compound with significant potential in drug development and biomedical research. Its unique chemical structure and diverse biological activities make it a valuable subject for ongoing and future studies. As the scientific community continues to explore its applications, this compound may play a pivotal role in addressing some of the most pressing health challenges of our time.